Cas no 2228440-37-5 (1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228440-37-5
• MF: C₁₀H₉F₂NO₂S
• MW: 245.24576830864
• CID: 5939035
• PubChem ID: 165834085
• Update Time: 2025-05-27

1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1955683
• 2228440-37-5

• Inchi： 1S/C10H9F2NO2S/c11-10(12)3-9(10,8(14)15)7-6(5-1-2-5)13-4-16-7/h4-5H,1-3H2,(H,14,15)
• InChI Key： ZKAYZOCTQDDJPW-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1(C(=O)O)CC1(F)F)C1CC1

Computed Properties

• Exact Mass: 245.03220603g/mol
• Monoisotopic Mass: 245.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228440-37-5)

The compound 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228440-37-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the cyclopropyl-thiazole core and difluorocyclopropane moiety, make it a valuable scaffold for designing novel bioactive compounds. Researchers are particularly interested in its potential applications as a key intermediate in the synthesis of pharmaceuticals and crop protection agents.

In recent years, the demand for fluorinated heterocycles like this compound has surged due to their enhanced metabolic stability and bioavailability. The presence of difluorocyclopropane in its structure is particularly noteworthy, as this group is known to improve lipophilicity and membrane permeability—critical factors in drug development. This aligns with current industry trends where fluorine-containing compounds represent nearly 30% of all FDA-approved drugs in the past decade.

The thiazole ring system in this molecule is another area of intense study, as this heterocycle appears in numerous FDA-approved drugs including antibiotics, antivirals, and anticancer agents. Its combination with the cyclopropyl group creates a sterically constrained system that may influence receptor binding specificity. Computational chemistry studies suggest this structural combination could be valuable for targeting protein-protein interactions, a hot topic in modern drug discovery.

From a synthetic chemistry perspective, the preparation of 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid presents interesting challenges that have led to the development of innovative methodologies. Recent publications describe improved routes involving transition metal-catalyzed cyclization and stereoselective fluorination techniques. These advances are particularly relevant given the growing emphasis on green chemistry principles in industrial applications.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethylene group), high-resolution mass spectrometry, and X-ray crystallography. The crystalline form has been studied for its potential polymorphic behavior, an important consideration for pharmaceutical development where different crystal forms can significantly impact solubility and bioavailability.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators and pest control agents. The thiazole moiety is known to interact with various biological targets in insects and fungi, while the difluorocyclopropane group enhances environmental stability—a crucial factor for field applications. This dual functionality addresses current agricultural needs for more selective and environmentally friendly crop protection solutions.

The compound's structure-activity relationships (SAR) are currently being explored through systematic modification of its functional groups. Early studies suggest that the carboxylic acid moiety allows for diverse derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility makes it particularly valuable for combinatorial chemistry approaches in drug discovery.

From a commercial availability standpoint, CAS 2228440-37-5 is typically offered by specialty chemical suppliers with purity grades ranging from 95% to 99%. Current market analysis indicates growing demand from both academic research institutions and pharmaceutical development teams, particularly those working on small molecule therapeutics for challenging targets.

Environmental and safety assessments of this compound suggest it follows standard handling procedures for laboratory chemicals. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material, in line with general laboratory safety protocols.

Future research directions for 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid are likely to focus on expanding its utility in fragment-based drug design and exploring its potential as a bioisostere for conventional carboxylic acid groups. The compound's balanced physicochemical properties (predicted logP ~2.1, polar surface area ~75 Ų) make it particularly interesting for addressing drug-likeness challenges in modern medicinal chemistry programs.